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Introduction
Histamine, a biogenic amine, is a critical mediator in a wide range of physiological and

pathological processes, including allergic reactions, inflammatory responses, gastric acid

secretion, and neurotransmission.[1] Accurate and sensitive quantification of histamine in

biological fluids such as plasma, urine, and cell culture supernatants is essential for research in

allergy, immunology, neuroscience, and for the development of new therapeutic agents. This

application note provides a detailed protocol for a sensitive and reliable fluorometric assay for

histamine quantification based on the derivatization with o-phthalaldehyde (OPT).

Principle of the Assay
The fluorometric assay for histamine is based on the condensation reaction of histamine with o-

phthalaldehyde (OPT) in a highly alkaline environment to form a fluorescent product.[2][3] The

intensity of the fluorescence, measured at an excitation wavelength of approximately 350 nm

and an emission wavelength of around 444-450 nm, is directly proportional to the histamine

concentration in the sample.[4] To enhance specificity and minimize interference from other

biogenic amines and amino acids present in biological samples, a purification step involving
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solvent extraction or ion-exchange chromatography is often incorporated prior to derivatization.

[2][5][6]

Key Performance Characteristics
The o-phthalaldehyde-based fluorometric assay for histamine offers good sensitivity and

reproducibility. The performance characteristics can vary slightly depending on the specific

protocol and instrumentation used.

Parameter Typical Value Biological Matrix Reference

Detection Limit 0.031 µg/mL Cell Culture Media [3]

0.5 ng/mL Biological Fluids [7]

0.5 pg (with HPLC) Plasma, Brain Tissue [8]

0.001 µM

(nanoclusters)
General [9][10]

Linear Range
0.003–350 µM

(nanoclusters)
General [9][10]

50 nmol/L - 500

µmol/L (with HPLC)
Biological Samples [11]

Recovery 92% - 105% Seafood [12]

Precision (RSD) 1% - 3% Seafood [12]

Experimental Workflow & Signaling Pathway
Chemical Reaction Pathway
The core of this assay is the chemical reaction between histamine and o-phthalaldehyde (OPT)

to create a fluorescent product.
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Caption: Reaction of Histamine with o-phthalaldehyde.

Experimental Workflow
The overall experimental procedure involves several key steps from sample collection to data

analysis.
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Experimental Workflow for Histamine Quantification

Sample Preparation

Fluorometric Assay

Data Analysis

1. Biological Sample Collection
(Plasma, Urine, etc.)

2. Histamine Extraction
(e.g., Methanol or TCA)

3. Purification
(Ion-Exchange Chromatography)

4. Derivatization with OPT
(Alkaline Conditions)

5. Acidification to Stabilize
(e.g., Phosphoric Acid)

6. Fluorescence Measurement
(Ex: ~350nm, Em: ~450nm)

7. Standard Curve Generation

8. Histamine Quantification

Click to download full resolution via product page

Caption: Fluorometric Histamine Assay Workflow.
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Detailed Experimental Protocol
This protocol is a synthesized procedure based on established methods.[2][13]

Materials and Reagents
Reagents:

Histamine dihydrochloride (for standards)

o-Phthalaldehyde (OPT)

Methanol (Reagent Grade)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Phosphoric acid (H₃PO₄)

Ion-exchange resin (e.g., Bio-Rad AG1-X8 or Sigma 1X8-200)[2]

Distilled or deionized water

Equipment:

Fluorometer with excitation at ~350 nm and emission at ~450 nm

Chromatography columns

Homogenizer (for tissue samples)

Centrifuge

pH meter

Volumetric flasks, pipettes, and other standard laboratory glassware (polyethylene labware

is recommended to avoid fluorescence loss)[2]
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Preparation of Solutions
0.1 N HCl: Prepare by diluting concentrated HCl.

1 N NaOH: Dissolve 40 g of NaOH in 1 L of distilled water.

3.57 N Phosphoric Acid: Add 243.6 mL of 85% H₃PO₄ to distilled water and bring the volume

to 1 L.[2]

Histamine Stock Solution (1 mg/mL): Dissolve 165.6 mg of histamine dihydrochloride in 100

mL of 0.1 N HCl.[2]

Histamine Standard Solutions: Prepare a series of dilutions from the stock solution using 0.1

N HCl to generate a standard curve (e.g., 0.01 to 1.0 µg/mL).

0.1% OPT Reagent: Dissolve 100 mg of OPT in 100 mL of methanol. Store in an amber

bottle in the refrigerator and prepare fresh weekly.[2][13]

Sample Preparation
The sample preparation procedure may need to be optimized depending on the biological fluid.

Plasma/Serum:

Deproteinize the sample by adding an equal volume of 10% trichloroacetic acid (TCA).

Vortex and centrifuge at 10,000 x g for 10 minutes.

Collect the supernatant for the purification step.

Urine:

Urine samples may require an initial extraction with butanol-heptane to reduce

interference from salts.[14]

For some applications, direct application to the ion-exchange column after dilution may be

sufficient.

Cell Culture Supernatant:
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Centrifuge the supernatant to remove any cellular debris.

The supernatant can often be directly used for the purification step.

Ion-Exchange Chromatography (Purification)
This step is crucial for removing interfering substances like histidine and spermidine.[2]

Prepare the ion-exchange resin according to the manufacturer's instructions. Typically, this

involves washing with NaOH followed by distilled water.[13]

Pack the resin into a chromatography column to form a bed of about 8 cm.[13]

Wash the column with 15-20 mL of distilled water.

Carefully apply 1.0 mL of the prepared sample supernatant onto the resin bed.

Wash the column with approximately 40 mL of distilled water to remove interfering

substances.

Elute the histamine from the column with 0.1 N HCl into a collection tube. The exact volume

will need to be determined during assay validation.

Derivatization and Measurement
To 5.0 mL of the purified sample eluate (and each standard solution), add 10 mL of 0.1 N

HCl.

Add 3 mL of 1 N NaOH and mix thoroughly.

Within 5 minutes, add 1 mL of the 0.1% OPT solution and mix immediately and thoroughly.[2]

Allow the reaction to proceed for exactly 4 minutes at room temperature.[2]

Stop the reaction by adding 3 mL of 3.57 N H₃PO₄ and mix immediately.[2]

After 15-20 minutes, measure the fluorescence intensity using a fluorometer set to an

excitation wavelength of ~350 nm and an emission wavelength of ~450 nm.
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Data Analysis
Standard Curve: Plot the fluorescence intensity of the histamine standards against their

known concentrations. Perform a linear regression to obtain the equation of the line (y = mx

+ c) and the correlation coefficient (R²).

Sample Concentration: Use the equation from the standard curve to calculate the histamine

concentration in the unknown samples based on their fluorescence intensity.

Correction for Dilution: Remember to account for any dilution factors introduced during

sample preparation.

Troubleshooting and Considerations
Interference: The primary challenge in histamine quantification is interference from other

substances.[5][15] Histidine and spermidine are known to react with OPT.[2] Thorough

sample purification is essential. The use of diamine oxidase digestion in a parallel sample

can help to confirm the specificity for histamine.[14][15]

Fluorescence Quenching: Some compounds in biological samples can quench the

fluorescence, leading to underestimation of histamine levels.[5] Spiking samples with a

known amount of histamine can help to assess recovery and identify potential quenching

effects.

Reagent Stability: The OPT reagent is light-sensitive and should be stored properly and

prepared fresh.[2] Blanks with high background fluorescence may indicate reagent

degradation.

Labware: It is recommended to use polyethylene or polypropylene labware as histamine can

adhere to glass surfaces, potentially leading to inaccurate results.[2]

Conclusion
The fluorometric assay using o-phthalaldehyde is a robust and sensitive method for the

quantification of histamine in various biological fluids. Careful sample preparation to remove

interfering substances is critical for obtaining accurate and reliable results. This application note
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provides a comprehensive protocol and important considerations to guide researchers in

successfully implementing this assay in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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